Cas no 2228482-73-1 (3-fluoro-3-(6-methylpyridin-2-yl)propan-1-amine)

• Product Name: 3-fluoro-3-(6-methylpyridin-2-yl)propan-1-amine
• CAS No: 2228482-73-1
• MF: C₉H₁₃FN₂
• MW: 168.211325407028
• CID: 6403189
• PubChem ID: 165690047
• Update Time: 2025-06-27

3-fluoro-3-(6-methylpyridin-2-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-3-(6-methylpyridin-2-yl)propan-1-amine
• 2228482-73-1
• EN300-1809174

• Inchi： 1S/C9H13FN2/c1-7-3-2-4-9(12-7)8(10)5-6-11/h2-4,8H,5-6,11H2,1H3
• InChI Key： SSTJTQYSGZSBFR-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C)N=1)CCN

Computed Properties

• Exact Mass: 168.10627659g/mol
• Monoisotopic Mass: 168.10627659g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 38.9Ų

Additional information on 3-fluoro-3-(6-methylpyridin-2-yl)propan-1-amine

Introduction to 3-Fluoro-3-(6-Methylpyridin-2-yl)propan-1-amine (CAS No. 2228482-73-1)

3-Fluoro-3-(6-methylpyridin-2-yl)propan-1-amine, with the CAS number 2228482-73-1, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a fluoro-substituted propylamine moiety and a 6-methylpyridine ring. The combination of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various applications in drug discovery and development.

The chemical formula of 3-fluoro-3-(6-methylpyridin-2-yl)propan-1-amine is C₁₀H₁₄FN₂, and its molecular weight is approximately 185.23 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including nucleophilic substitution and reductive amination processes. These synthetic routes are designed to ensure high yields and purity, which are crucial for downstream applications in both academic and industrial settings.

In recent years, the study of 3-fluoro-3-(6-methylpyridin-2-yl)propan-1-amine has been driven by its potential therapeutic applications. Research has shown that this compound exhibits significant biological activity, particularly in modulating neurotransmitter systems in the central nervous system (CNS). For instance, studies have demonstrated that 3-fluoro-3-(6-methylpyridin-2-yl)propan-1-amine can act as a selective serotonin reuptake inhibitor (SSRI), which has implications for the treatment of mood disorders such as depression and anxiety.

Beyond its role as an SSRI, 3-fluoro-3-(6-methylpyridin-2-yl)propan-1-amine has also been investigated for its potential as a neuroprotective agent. Preclinical studies have shown that this compound can reduce oxidative stress and inflammation in neuronal cells, suggesting its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These findings have sparked interest among researchers and pharmaceutical companies, leading to further exploration of its therapeutic potential.

The pharmacokinetic properties of 3-fluoro-3-(6-methylpyridin-2-yl)propan-1-amine have also been extensively studied. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for drug development. The compound is rapidly absorbed following oral administration and has a moderate plasma half-life, allowing for sustained therapeutic effects. Additionally, it demonstrates good brain penetration, which is crucial for CNS-targeted therapies.

In terms of safety, preclinical toxicity studies have indicated that 3-fluoro-3-(6-methylpyridin-2-yl)propan-1-amine has a favorable safety profile at therapeutic doses. However, as with any new chemical entity (NCE), ongoing research is necessary to fully understand its long-term effects and potential side effects. Current clinical trials are underway to evaluate the safety and efficacy of this compound in human subjects.

The structural features of 3-fluoro-3-(6-methylpyridin-2-y l)propan -1 -amine strong > contribute to its unique pharmacological profile . The fluoro substitution on the propylamine moiety enhances the compound's lipophilicity , which facilitates its crossing of the blood-brain barrier . The 6 -methylpyridine ring , on the other hand , confers additional stability and bioavailability , making it an attractive scaffold for drug design . These structural elements work synergistically to optimize the compound's biological activity and therapeutic potential . p > < p > In conclusion , < strong > 3 -fluoro -3 -( 6 -methylpyridin -2 -yl ) propan -1 -amine strong > ( CAS No . 2228482 -73 -1 ) represents a promising lead compound in the field of medicinal chemistry . Its unique combination of chemical properties and biological activities positions it as a valuable candidate for further development in various therapeutic areas , including mood disorders , neurodegenerative diseases , and other CNS-related conditions . Ongoing research efforts aim to fully elucidate its mechanisms of action , optimize its pharmacological properties , and advance it through clinical trials towards potential commercialization . p > article > response >